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1-Hexyl-4-(4-isothiocyanatophenyl)bicyclo[2.2.2]octane 1-Hexyl-4-(4-isothiocyanatophenyl)bicyclo[2.2.2]octane
Brand Name: Vulcanchem
CAS No.: 121219-38-3
VCID: VC20875320
InChI: InChI=1S/C21H29NS/c1-2-3-4-5-10-20-11-14-21(15-12-20,16-13-20)18-6-8-19(9-7-18)22-17-23/h6-9H,2-5,10-16H2,1H3
SMILES: CCCCCCC12CCC(CC1)(CC2)C3=CC=C(C=C3)N=C=S
Molecular Formula: C21H29NS
Molecular Weight: 327.5 g/mol

1-Hexyl-4-(4-isothiocyanatophenyl)bicyclo[2.2.2]octane

CAS No.: 121219-38-3

Cat. No.: VC20875320

Molecular Formula: C21H29NS

Molecular Weight: 327.5 g/mol

* For research use only. Not for human or veterinary use.

1-Hexyl-4-(4-isothiocyanatophenyl)bicyclo[2.2.2]octane - 121219-38-3

Specification

CAS No. 121219-38-3
Molecular Formula C21H29NS
Molecular Weight 327.5 g/mol
IUPAC Name 1-hexyl-4-(4-isothiocyanatophenyl)bicyclo[2.2.2]octane
Standard InChI InChI=1S/C21H29NS/c1-2-3-4-5-10-20-11-14-21(15-12-20,16-13-20)18-6-8-19(9-7-18)22-17-23/h6-9H,2-5,10-16H2,1H3
Standard InChI Key QFAIJDOQNIKXJY-UHFFFAOYSA-N
SMILES CCCCCCC12CCC(CC1)(CC2)C3=CC=C(C=C3)N=C=S
Canonical SMILES CCCCCCC12CCC(CC1)(CC2)C3=CC=C(C=C3)N=C=S

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